Ethyl 2-(cyclohexylamino)-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-(cyclohexylamino)-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C13H20N2O2S/c1-3-17-12(16)11-9(2)14-13(18-11)15-10-7-5-4-6-8-10/h10H,3-8H2,1-2H3,(H,14,15)
• InChI Key: OVVIJZYCWQYJIL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC2CCCCC2)C
• Molecular Formula: C13H20N2O2S
• Molecular Weight: 268.38 g/mol

Description

The compound is a derivative of ethyl 2-(cyclohexylamino)-2-oxoacetate. This compound has a molecular formula of C10H17NO3 and a molecular weight of 199.24700. It’s a product of a synthetic route involving cyclohexylamine and ethoxalyl chloride.

Synthesis Analysis

While specific synthesis methods for “Ethyl 2-(cyclohexylamino)-4-methyl-1,3-thiazole-5-carboxylate” were not found, the synthesis of ethyl 2-(cyclohexylamino)-2-oxoacetate involves cyclohexylamine and ethoxalyl chloride.

Molecular Structure Analysis

The molecular structure of ethyl 2-(cyclohexylamino)-2-oxoacetate consists of a cyclohexylamino group and an ethyl ester group. The exact structure of “Ethyl 2-(cyclohexylamino)-4-methyl-1,3-thiazole-5-carboxylate” could not be found.

Physical And Chemical Properties Analysis

The physical and chemical properties of ethyl 2-(cyclohexylamino)-2-oxoacetate include a molecular weight of 199.24700, a molecular formula of C10H17NO3, and a storage condition of 2-8°C.

Scientific Research Applications

Synthesis and Chemical Properties

• Ethyl 2-(cyclohexylamino)-4-methyl-1,3-thiazole-5-carboxylate and its derivatives have been studied for their synthesis and chemical properties. For instance, a similar compound, ethyl-2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate, was synthesized through cyclization processes, showcasing the compound's potential for chemical modification and application in various fields (Tang Li-jua, 2015).

Application in Material Science

• This compound has shown potential in material science, particularly in corrosion inhibition. The corrosion inhibition efficiency of a related compound, ethyl-2-amino-4-methyl-1,3-thiazole-5-carboxylate, was studied to prevent the corrosion of AA6061 alloy in hydrochloric acid, indicating potential applications in protecting metals and alloys (K. Raviprabha & R. Bhat, 2019).

Antimicrobial Activities

• Modifications of ethyl 2-amino-4-methylthiazole-5-carboxylate have shown antimicrobial properties. This suggests that the compound and its derivatives could be valuable in developing new antimicrobial agents (N. Desai, N. Bhatt, & S. Joshi, 2019).

Synthetic Applications

• Various synthetic modifications of this compound have been explored. These include the creation of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, showcasing the compound's versatility in chemical synthesis and its potential in creating various chemical structures (H. M. Mohamed, 2021).

Crystallography and Structural Analysis

• Ethyl 2-(cyclohexylamino)-4-methyl-1,3-thiazole-5-carboxylate derivatives have been studied in crystallography and structural analysis. The detailed analysis of these compounds contributes to a better understanding of their chemical behavior and potential applications in various scientific fields (D. Lynch & I. Mcclenaghan, 2004).

Future Directions

While specific future directions for “Ethyl 2-(cyclohexylamino)-4-methyl-1,3-thiazole-5-carboxylate” were not found, research on the biological function, small molecule inhibition, and disease relevance of related compounds is ongoing.